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Compound of Interest

Compound Name: Acetylcedrene

Cat. No.: B1664338

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of
Acetylcedrene, a common fragrance ingredient. It includes a detailed summary of reported
physical data, standardized experimental protocols for the determination of these properties,
and a workflow visualization to guide laboratory practices.

Physicochemical Data of Acetylcedrene

Acetylcedrene, a synthetic woody fragrance, is characterized by a range of reported boiling
and melting points. These variations can be attributed to differences in experimental conditions,
sample purity, and analytical methods. The following table summarizes the available
guantitative data from various sources.
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Property Value Source/Method

Boiling Point 348.00 to 349.00 °C (est) at 760.00 mm Hg[1]
340.6 °C at 760 mmHg[2]

307 °C (calc)[3]

306.93 °C (EPI Suite)[4]

272 °C (lit.)[5]06][7]

Melting Point 92 °C (calc.)[3]

91.67 °C (EPI Suite)[4]

N/A [6]

Experimental Protocols

Accurate determination of the boiling and melting points of Acetylcedrene is crucial for its
characterization, quality control, and application in various formulations. The following are
detailed methodologies for these key experiments.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range.

Apparatus:

e Melting point apparatus (e.g., Thiele tube or digital melting point device)
o Capillary tubes (sealed at one end)

o Thermometer (calibrated)

e Mortar and pestle

e Heating medium (e.g., mineral oil or silicone oil for Thiele tube)
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Spatula

Procedure:

Sample Preparation: A small amount of Acetylcedrene is finely powdered using a mortar
and pestle. The powdered sample is then packed into a capillary tube to a height of 2-3 mm
by tapping the sealed end of the tube on a hard surface.

Apparatus Setup (Thiele Tube Method): The capillary tube is attached to a thermometer
using a rubber band or wire, ensuring the sample is level with the thermometer bulb. The
thermometer and attached capillary tube are then immersed in the heating medium within
the Thiele tube.

Heating: The Thiele tube is heated gently and slowly at the side arm. The design of the tube
allows for convection currents to maintain a uniform temperature throughout the heating
medium.

Observation: The temperature is carefully monitored. The temperature at which the first drop
of liquid appears is recorded as the beginning of the melting range. The temperature at
which the entire solid has turned into a clear liquid is recorded as the end of the melting
range.

Reporting: The melting point is reported as a range of these two temperatures.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Apparatus:

Small test tube or fusion tube
Capillary tube (sealed at one end)
Thermometer (calibrated)

Heating apparatus (e.g., heating block, oil bath, or Thiele tube)
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o Beaker

Procedure:

Sample Preparation: A small amount of liquid Acetylcedrene (a few milliliters) is placed into
a small test tube.

o Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with the
open end downwards.

o Apparatus Setup: The test tube is attached to a thermometer, and both are suspended in a
heating bath (e.g., a beaker of water or oil on a hot plate). The thermometer bulb should be
positioned next to the test tube.

e Heating: The heating bath is heated gently. As the temperature of the sample increases, air
trapped in the capillary tube will be expelled, seen as a slow stream of bubbles.

o Observation: Upon further heating, the vapor of the liquid will fill the capillary tube, resulting
in a rapid and continuous stream of bubbles. At this point, the heating is stopped.

e Recording: As the liquid cools, the stream of bubbles will slow down and eventually stop. The
temperature at which the liquid begins to enter the capillary tube is the boiling point of the
substance.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the experimental determination of the
physical properties of a chemical substance like Acetylcedrene.
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Workflow for Determining Physical Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1664338?utm_src=pdf-custom-synthesis
https://www.thegoodscentscompany.com/data/rw1408441.html
https://www.echemi.com/products/pd1707101003-acetyl-cedrene.html
https://www.industrialchemicals.gov.au/sites/default/files/2022-05/EVA00083%20-%20Evaluation%20statement%20-%2030%20May%202022.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/32388-55-9.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/32388-55-9.pdf
https://www.chembk.com/en/chem/Acetyl%20cedrene
https://www.lookchem.com/casno32388-55-9.html
https://www.chemwhat.com/acetyl-cedrene-cas-32388-55-9/
https://www.benchchem.com/product/b1664338#boiling-point-and-melting-point-of-acetylcedrene
https://www.benchchem.com/product/b1664338#boiling-point-and-melting-point-of-acetylcedrene
https://www.benchchem.com/product/b1664338#boiling-point-and-melting-point-of-acetylcedrene
https://www.benchchem.com/product/b1664338#boiling-point-and-melting-point-of-acetylcedrene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1664338?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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